Cas no 56881-31-3 (7-Aminothieno[2,3-b]pyrazine-6-carboxylic acid)

7-Aminothieno[2,3-b]pyrazine-6-carboxylic acid structure
56881-31-3 structure
Product Name:7-Aminothieno[2,3-b]pyrazine-6-carboxylic acid
CAS No:56881-31-3
MF:C7H5N3O2S
MW:195.198499441147
MDL:MFCD08271964
CID:366294
PubChem ID:12225712
Update Time:2025-08-04

7-Aminothieno[2,3-b]pyrazine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 7-Aminothieno[2,3-b]pyrazine-6-carboxylic acid
    • Thieno[2,3-b]pyrazine-6-carboxylicacid, 7-amino-
    • 3-Aminothieno<2,3-b>pyrazin-2-carbonsaeure
    • MB41-1
    • BDBM105185
    • MFCD08271964
    • CS-0234730
    • 7-aminothieno[2,3-b]pyrazine-6-carboxylic acid, AldrichCPR
    • SCHEMBL1698022
    • AS-44089
    • 7-aminothieno[2,3-b]pyrazine-6-carboxylic acid (MB41-1)
    • UJUCBOIXAMPUQL-UHFFFAOYSA-N
    • EN300-146468
    • FT-0730538
    • Diethylazelate
    • DTXSID50481284
    • AKOS006345480
    • 56881-31-3
    • DB-072210
    • MDL： MFCD08271964
    • Inchi： 1S/C7H5N3O2S/c8-3-4-6(10-2-1-9-4)13-5(3)7(11)12/h1-2H,8H2,(H,11,12)
    • InChI Key： UJUCBOIXAMPUQL-UHFFFAOYSA-N
    • SMILES： S1C(C(=O)O)=C(C2C1=NC=CN=2)N

Computed Properties

  • Exact Mass: 195.01000
  • Monoisotopic Mass: 195.01024758g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 117Ų

Experimental Properties

  • Density: 1.707
  • Melting Point: 250 °C
  • Boiling Point: 465°Cat760mmHg
  • Flash Point: 235°C
  • Refractive Index: 1.822
  • PSA: 117.34000
  • LogP: 1.55290

7-Aminothieno[2,3-b]pyrazine-6-carboxylic acid Security Information

  • Hazard Category Code： 36
  • Safety Instruction： 26
  • Hazardous Material Identification： Xi

7-Aminothieno[2,3-b]pyrazine-6-carboxylic acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

7-Aminothieno[2,3-b]pyrazine-6-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A615710-50mg
7-Aminothieno[2,3-b]pyrazine-6-carboxylic Acid
 56881-31-3
50mg
 $ 50.00 2022-06-08
TRC
A615710-100mg
7-Aminothieno[2,3-b]pyrazine-6-carboxylic Acid
 56881-31-3
100mg
 $ 65.00 2022-06-08
TRC
A615710-500mg
7-Aminothieno[2,3-b]pyrazine-6-carboxylic Acid
 56881-31-3
500mg
 $ 210.00 2022-06-08
Apollo Scientific
OR103648-1g
7-Aminothieno[2,3-b]pyrazine-6-carboxylic acid
 56881-31-3
1g
 £85.00 2024-05-24
Apollo Scientific
OR103648-5g
7-Aminothieno[2,3-b]pyrazine-6-carboxylic acid
 56881-31-3
5g
 £315.00 2024-05-24
abcr
AB225851-1 g
7-Aminothieno[2,3-b]pyrazine-6-carboxylic acid, 90%; .
 56881-31-3 90%
1g
 €253.00 2022-03-04
abcr
AB225851-5 g
7-Aminothieno[2,3-b]pyrazine-6-carboxylic acid, 90%; .
 56881-31-3 90%
5g
 €709.00 2022-03-04
Alichem
A099002109-1g
7-Aminothieno[2,3-b]pyrazine-6-carboxylic acid
 56881-31-3 95%
1g
 $342.40 2023-09-01
Alichem
A099002109-5g
7-Aminothieno[2,3-b]pyrazine-6-carboxylic acid
 56881-31-3 95%
5g
 $566.28 2023-09-01
Alichem
A099002109-10g
7-Aminothieno[2,3-b]pyrazine-6-carboxylic acid
 56881-31-3 95%
10g
 $900.90 2023-09-01

7-Aminothieno[2,3-b]pyrazine-6-carboxylic acid Related Literature

Related Categories

56881-31-3 (7-Aminothieno[2,3-b]pyrazine-6-carboxylic acid) Related Products

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD